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Cat. No.: B086437 Get Quote

1-Methylphenazine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methylphenazine is a heterocyclic aromatic compound belonging to the phenazine family.

This document provides a detailed overview of its chemical structure, physicochemical

properties, spectroscopic data, and synthesis. It also explores the biological context of

phenazines, particularly their role in microbial processes, which is essential for understanding

the potential applications of 1-Methylphenazine in drug development and other scientific

fields.

Chemical Structure and Properties
1-Methylphenazine is characterized by a core phenazine structure, which consists of two

benzene rings fused to a pyrazine ring, with a methyl group substituted at the 1-position.

Chemical Structure:
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Figure 1. 2D structure of 1-Methylphenazine.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 1-methylphenazine[1]

CAS Number 1016-59-7[1]

Molecular Formula C₁₃H₁₀N₂[1][2]

Molecular Weight 194.23 g/mol [1]

InChI
InChI=1S/C13H10N2/c1-9-5-4-8-12-13(9)15-11-

7-3-2-6-10(11)14-12/h2-8H,1H3[1][2]

InChIKey WBVSERCLMQZOBK-UHFFFAOYSA-N[1][2]

SMILES CC1=CC=CC2=NC3=CC=CC=C3N=C12[1]

Table 2: Physicochemical Properties
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Property Value Source

Physical State Solid at room temperature[2] CymitQuimica

Solubility Soluble in organic solvents[2] CymitQuimica

Water Solubility
0.7 µg/mL at pH 7.4

(experimental)

Burnham Center for Chemical

Genomics via PubChem[1]

XLogP3-AA 3 (computed) PubChem[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-
Methylphenazine.

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

carbon and hydrogen framework of the molecule.

Table 3: NMR Spectroscopic Data

Nucleus
Chemical Shift (δ)
ppm

Multiplicity Assignment

¹H NMR
Data not available in

search results

¹³C NMR
Data not available in

search results

Note: While PubChem cites E. Breitmaier, U. Hollstein J. Org. Chem. 41, 2104 (1976) for ¹H

and ¹³C NMR data, the specific chemical shifts were not found in the provided search results.[1]

Mass Spectrometry
Mass spectrometry (MS) provides information about the mass-to-charge ratio of the molecule

and its fragments, confirming the molecular weight and offering structural clues. The mass
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spectrum for 1-Methylphenazine shows a prominent molecular ion peak.

Table 4: Mass Spectrometry Data

m/z Relative Intensity (%) Proposed Fragment

194.0 100.0 [M]⁺ (Molecular Ion)

193.0 27.4 [M-H]⁺

195.0 14.6 [M+H]⁺ (Isotopic peak)

192.0 8.5 [M-2H]⁺

168.0 3.3 [M-C₂H₂]⁺

167.0 1.9 [M-HCN]⁺

166.0 2.3 [M-H-HCN]⁺

Source: ChemicalBook, MS-IW-3969[3]

Interpretation of Fragmentation: The mass spectrum is dominated by the molecular ion peak at

m/z 194, indicating a stable aromatic system. The peak at m/z 193 is likely due to the loss of a

hydrogen radical. The fragmentation pattern suggests the stability of the phenazine core.

Infrared Spectroscopy
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule based

on the absorption of infrared radiation.

Table 5: IR Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b086437?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1016-59-7_IR1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Interpretation

~3050 Aromatic C-H stretch

~2920 Aliphatic C-H stretch (methyl group)

~1620, 1580, 1490 Aromatic C=C ring stretching

~1450 C-H bend (methyl group)

~830, 750 C-H out-of-plane bending (aromatic substitution)

Interpretation based on general IR correlation tables and the spectrum provided by

ChemicalBook.

Synthesis of 1-Methylphenazine
A common method for the synthesis of phenazine derivatives is the Wohl-Aue reaction. This

reaction involves the condensation of an aromatic nitro compound with an aniline in the

presence of a base.

Experimental Protocol: Wohl-Aue Synthesis of
Phenazine (General Procedure)
While a specific protocol for 1-Methylphenazine was not found, a general procedure for the

synthesis of the parent phenazine via the Wohl-Aue reaction is as follows. This can be adapted

for the synthesis of 1-Methylphenazine by using appropriate substituted precursors (e.g., 2-

nitrotoluene and aniline, or nitrobenzene and 3-methylaniline).

Materials:

Nitrobenzene

Aniline

Potassium hydroxide (or other strong base)

Solvent (e.g., toluene or excess aniline)
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Procedure:

A mixture of nitrobenzene and aniline is heated in the presence of powdered potassium

hydroxide.

The reaction mixture is typically refluxed for several hours.

After cooling, the mixture is treated with water to remove the base and any water-soluble

byproducts.

The crude product is then isolated, often by steam distillation or extraction with an organic

solvent.

Purification is achieved through recrystallization or chromatography.

Aromatic Nitro Compound +
 Aniline + Base Heat/Reflux Aqueous Workup Isolation of Crude Product Purification Pure Phenazine Derivative

Click to download full resolution via product page

Wohl-Aue Synthesis Workflow

Biological Activity and Signaling Pathways
Specific biological activities and signaling pathways for 1-Methylphenazine are not well-

documented in the provided search results. However, the broader class of phenazines, which

are produced by various bacteria, have well-established biological roles.

Biosynthesis of Phenazines
Phenazines are synthesized from the shikimic acid pathway, a key metabolic route in bacteria

and plants for the production of aromatic amino acids.

Shikimic Acid Pathway Chorismic Acid Phenazine Biosynthesis
(phz operons) Phenazine Core Structure Phenazine Derivatives

(e.g., PCA, Pyocyanin)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b086437?utm_src=pdf-body-img
https://www.benchchem.com/product/b086437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Phenazine Biosynthesis Pathway

Role in Microbial Systems
Phenazines produced by bacteria, such as Pseudomonas aeruginosa, are known to be

involved in:

Quorum Sensing: Phenazines can act as signaling molecules that regulate gene expression

in a cell-density-dependent manner, influencing bacterial communication and coordination.[4]

Biofilm Formation: These compounds play a role in the formation and architecture of biofilms,

which are communities of microorganisms attached to a surface.[4]

Virulence: Some phenazines are virulence factors, contributing to the pathogenicity of certain

bacteria.[4]

Antimicrobial Activity: Phenazines exhibit broad-spectrum antimicrobial activity against other

bacteria and fungi.

The study of 1-Methylphenazine could provide insights into more specific interactions and

mechanisms within these processes, potentially leading to the development of new

antimicrobial agents or compounds that modulate bacterial behavior.

Conclusion
1-Methylphenazine is a compound of interest with potential applications in materials science

and medicinal chemistry. This guide has summarized its fundamental chemical and physical

properties based on available data. While spectroscopic information is partially available,

further research is needed to fully elucidate its NMR characteristics and to establish detailed,

optimized synthesis protocols. The biological significance of phenazines in microbial systems

provides a strong rationale for further investigation into the specific activities and mechanisms

of action of 1-Methylphenazine, which could uncover novel therapeutic opportunities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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